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Compound of Interest

Compound Name: 4-Bromo-3-chloropyridine

Cat. No.: B1272051

Essential Safety and Handling Guide for 4-
Bromo-3-chloropyridine

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for handling 4-Bromo-3-chloropyridine, including operational and disposal plans.

Chemical Identifier:

Compound Name 4-Bromo-3-chloropyridine
CAS Number 73583-41-2[1][2]

Molecular Formula C5H3BrCIN[1][2]

Molecular Weight 192.44[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 4-Bromo-3-chloropyridine is not readily
available, data from analogous compounds like 4-Bromopyridine Hydrobromide and general
knowledge of halogenated pyridines indicate that it should be handled as a hazardous
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substance.[3][4][5] It is likely to be toxic if swallowed, in contact with skin, or if inhaled.[3] The

following PPE is mandatory.

Recommended Personal Protective Equipment (PPE):

PPE Type

Specification

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields or a face shield.[5][6][7]

Skin Protection

Chemical-resistant gloves (nitrile rubber is
recommended) and a flame-retardant lab coat.
[41[5]I8][9] Ensure gloves have long cuffs to

cover the wrist and forearm.[10]

Respiratory Protection

Use only in a well-ventilated area, preferably
within a certified chemical fume hood.[4][8][11] If
inhalation risk is high or ventilation is

inadequate, use a certified respirator.[5][6]

Footwear

Closed-toe shoes are required.[11]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Operational Plan:

o Ventilation: Always handle 4-Bromo-3-chloropyridine in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of fumes.[4][8]

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke

in the handling area.[12]

o Personal Hygiene: Wash hands and face thoroughly after handling.[3][13]

o Spill Preparedness: Keep a spill kit readily available. In case of a spill, soak up with inert

absorbent material (e.g., sand, silica gel) and collect for disposal.[14]
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Storage Plan:

Storage Condition Requirement

Keep the container tightly closed in a dry and

Container )

well-ventilated place.[3][13][14]

Store in a cool place, away from heat, sparks,
Temperature and open flames.[4][14] Storing in a refrigerator

may be recommended.[3]

Store away from strong oxidizing agents and

Incompatible Materials ,
strong acids.[13][14]

_ Ensure all containers are clearly labeled with the
Labeling i .
full chemical name and hazard pictograms.[4][5]

Disposal Plan

The disposal of 4-Bromo-3-chloropyridine and any contaminated materials must be treated
as hazardous waste in compliance with local, state, and federal regulations.[5]

Disposal Protocol:

o Waste Segregation: Collect all waste containing 4-Bromo-3-chloropyridine, including
contaminated labware and spill cleanup materials, in a designated, leak-proof, and
chemically compatible container.[5][11] Keep it separate from other incompatible waste
streams.[5]

» Labeling: Clearly label the waste container as "Hazardous Waste" with the full chemical
name.[5]

o Storage of Waste: Store the sealed waste container in a designated satellite accumulation
area that is cool, dry, and well-ventilated, away from ignition sources.[5]

» Arranging Disposal: Contact your institution's environmental health and safety office for
hazardous waste pickup and disposal.[11] Never dispose of this chemical down the drain or
in regular trash.[5]
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Emergency Procedures

First-Aid Measures:

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air and keep them
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[3][13]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water.[3][8][13] If skin irritation occurs, seek

medical advice.[13]

Eye Contact

Rinse cautiously with water for at least 15
minutes.[8][13] Remove contact lenses if
present and easy to do. Continue rinsing.[13] If
eye irritation persists, get medical
advice/attention.[6][13]

Ingestion

Immediately call a POISON CENTER or doctor.
Rinse mouth.[3][13]

Workflow for Handling 4-Bromo-3-chloropyridine
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Workflow for Handling 4-Bromo-3-chloropyridine

Handling:
- Weigh/measure in fume hood
- Keep container closed when not in use
- Perform experiment

Spill Response:
- Evacuate if necessary
- Use spill kit
- Collect waste

Waste Collection:
- Segregate hazardous waste
- Use labeled, sealed container

Disposal:
- Store waste in designated area
- Arrange for professional disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1272051?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/4-bromo-3-chloropyridine-73583-41-2
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm73583412
https://www.tcichemicals.com/BE/en/sds/B1171_EU_6N.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_3_Bromopyridine_D4.pdf
https://www.echemi.com/sds/4-amino-3-bromo-5-chloropyridine-pd180628104459.html
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://research.arizona.edu/sites/default/files/cs-ppe_selection_guide.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.unthealth.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-BrdU.pdf
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2729906&productDescription=4-BROMO-2-CHLROPYRIDINE+94%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.benchchem.com/product/b1272051#personal-protective-equipment-for-handling-4-bromo-3-chloropyridine
https://www.benchchem.com/product/b1272051#personal-protective-equipment-for-handling-4-bromo-3-chloropyridine
https://www.benchchem.com/product/b1272051#personal-protective-equipment-for-handling-4-bromo-3-chloropyridine
https://www.benchchem.com/product/b1272051#personal-protective-equipment-for-handling-4-bromo-3-chloropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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